5-Cyano-1,4-dihydro-4-oxoquinoline-2-carboxylic acid

• Molecular Formula: C11H6N2O3
• Molecular Weight: 214.18 g/mol
• IUPAC Name: 5-cyano-4-oxo-1H-quinoline-2-carboxylic acid
• InChI: InChI=1S/C11H6N2O3/c12-5-6-2-1-3-7-10(6)9(14)4-8(13-7)11(15)16/h1-4H,(H,13,14)(H,15,16)
• InChI Key: FQOJECSAGXJVGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=CC2=O)C(=O)O)C#N

Description

5-Cyano-1,4-dihydro-4-oxoquinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C11H6N2O3 and its molecular weight is 214.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyanoaniline (21.3 g, 0.18 mol) and dimethylacetylene dicarboxylate (10.9 ml, 0.12 mol) were dissolved in dry methanol and heated at reflux for 14 h. After cooling, the solvent was removed in vacuo and the residue partitioned between diethyl ether and 1N hydrochloric acid. The organic layer was dried (Na2SO4), filtered and concentrated in vacuo to leave an oil which was heated in diphenyl ether (100 ml) at 250° C. for 15 minutes. On cooling, a solid precipated which was collected and recrystallised successively from acetic acid/diethyl ether, then from pyridine, to give a pure material by t.l.c. (0.165 g). This was dissolved in water (20 ml) and methanol (10 ml) with sodium hydroxide (0.13 g) and the solution heated at 100° C. for 2 h. Addition of 1N hydrochloric acid caused precipitation of a white solid which was collected by filtration and washed successively with water, ethanol and diethyl ether to give 5-cyano-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (0.14 g) m.p. 278°-279° C., δ (360 MHz, NAOD) 6.96 (1H, s, 3-H), 7.64 (1H, dd, 7-H), 7.83 (1H, dd, 6-H) and 8.05 (1H, dd, 8-H). (Found: C, 60.23; H, 3.03; N, 12.46%. C11H6N2O3. 0.3H2O requires C, 60.17; H, 3.03; N, 12.78%).